gamma-Valerolactone

• CAS No.: 108-29-2
• Product Name: gamma-Valerolactone
• Molecular Formula: C5H8O2
• Molecular Weight: 100.12 g/mol
• IUPAC Name: 5-methyloxolan-2-one
• Standard InChI: InChI=1S/C5H8O2/c1-4-2-3-5(6)7-4/h4H,2-3H2,1H3
• Standard InChIKey: GAEKPEKOJKCEMS-UHFFFAOYSA-N
• SMILES: CC1CCC(=O)O1
• Canonical SMILES: CC1CCC(=O)O1
• Boiling Point: 405 to 406 °F at 760 mm Hg (NTP, 1992)
• Density: 1.057 at 68 °F (NTP, 1992); 1.047-1.054
• Flash Point: 178 °F (NTP, 1992)
• Melting Point: -24 °F (NTP, 1992); 242.15 °C; -31°C
• Physical Description: Gamma-valerolactone is a clear, colorless, mobile liquid. pH (anhydrous): 7.0. pH (10% solution in distilled water): 4.2. (NTP, 1992); Liquid; colourless to slightly yellow liquid with a warm, sweet, herbaceous odou
• Description: Gamma-valerolactone is a clear, colorless, mobile liquid. pH (anhydrous): 7.0. pH (10% solution in distilled water): 4.2. (NTP, 1992); Gamma-Valerolactone, also known as 4-pentanolide or gamma-pentalactone, belongs to the class of organic compounds known as gamma butyrolactones. Gamma butyrolactones are compounds containing a gamma butyrolactone moiety, which consists of an aliphatic five-member ring with four carbon atoms, one oxygen atom, and bears a ketone group on the carbon adjacent to the oxygen atom. Thus, Gamma-valerolactone is considered to be a fatty ester lipid molecule. Gamma-Valerolactone exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Gamma-Valerolactone has been detected in multiple biofluids, such as feces and urine. Within the cell, Gamma-valerolactone is primarily located in the cytoplasm. Gamma-Valerolactone can be converted into 5-(3', 4'-dihydroxyphenyl)-gamma-valerolactone 3'-O-sulfate and 5-(3', 4', 5'-trihydroxyphenyl)-gamma-valerolactone.; Gamma-valerolactone is a butan-4-olide that is dihydrofuran-2(3H)-one substituted by a methyl group at position 5. It has been found in the urine samples of humans exposed to n-hexane. It has a role as a flavouring agent and a human xenobiotic metabolite.
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); miscible with alcohol, most fixed oils and wate
• Synonyms: 4-valerolactone; gamma-valerolactone
• Vapor Density: 3.45 (NTP, 1992) (Relative to Air)
• Vapor Pressure: 0.5 mm Hg at 84 °F ; 3.5 mm Hg at 124° F; 11.5 mm Hg at 163° F (NTP, 1992)
• PubChem Compound: 7921
• Last Modified: Nov 11 2021